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Compound of Interest

Compound Name: Syringol Gentiobioside

Cat. No.: B13436358 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

While a specific Safety Data Sheet (SDS) for Syringol Gentiobioside is not readily available in

public databases, this document outlines the essential procedures for its safe handling and

disposal based on the chemical properties of related compounds and general laboratory safety

principles.

I. Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of Syringol, a

related compound, to provide a baseline for handling Syringol Gentiobioside. The addition of

a gentiobioside group will significantly alter these properties, likely increasing polarity and water

solubility while decreasing volatility.
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Property Data Source

Molecular Formula C₂₀H₃₀O₁₃ [1]

Molecular Weight 478.4 g/mol [1]

Appearance Not determined

Odor Not determined

Solubility in Water Not determined

Flash Point Not applicable [2]

Decomposition Temperature Not determined [2]

II. Hazard Assessment and Personal Protective
Equipment (PPE)
Due to the lack of specific toxicity data for Syringol Gentiobioside, it should be handled with

care, assuming it may present hazards similar to or greater than its parent compound, Syringol.

The SDS for Syringol indicates that it can be harmful if swallowed, cause skin and serious eye

irritation, may cause an allergic skin reaction, and may cause respiratory irritation.[2][3]

Therefore, the following PPE is mandatory when handling Syringol Gentiobioside:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A laboratory coat and closed-toe shoes are required. Ensure

exposed skin is minimized.

Respiratory Protection: If handling the powder outside of a fume hood or if aerosolization is

possible, a NIOSH-approved respirator is recommended.

III. Step-by-Step Disposal Procedure
The disposal of Syringol Gentiobioside must comply with all local, state, and federal

regulations. The following is a general procedural guide:
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Waste Identification and Collection:

Collect all waste containing Syringol Gentiobioside, including unused product,

contaminated consumables (e.g., pipette tips, weigh boats), and rinsates, in a designated

and clearly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and be securely

sealed.

Label the container with "Hazardous Waste," the full chemical name "Syringol
Gentiobioside," and any known hazard characteristics (e.g., "Irritant").

Waste Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from incompatible materials.

Maintain a log of the accumulated waste.

Waste Disposal:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of Syringol Gentiobioside down the drain or in the regular trash.

Provide the waste disposal vendor with all available information on the compound.

Decontamination:

Thoroughly decontaminate all surfaces and equipment that have come into contact with

Syringol Gentiobioside using an appropriate solvent (e.g., ethanol or isopropanol)

followed by soap and water.

Collect all cleaning materials as hazardous waste.

Spill Response:
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In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial spill pillows).

Carefully collect the absorbent material and spilled substance into the designated

hazardous waste container.

Ventilate the area and decontaminate the spill zone.

Report the spill to your laboratory supervisor and EHS office.

IV. Experimental Workflow for Disposal
The logical workflow for the proper disposal of Syringol Gentiobioside is illustrated in the

diagram below. This decision-making process ensures that all safety and regulatory aspects

are considered.
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Start: Syringol Gentiobioside Waste Generated

Assess Waste Type
(Unused product, contaminated material, solution)

Collect in Designated
Hazardous Waste Container

Label Container Correctly
('Hazardous Waste', Chemical Name, Hazards)

Store in Secure, Ventilated Area

Contact Environmental Health & Safety (EHS)

Arrange for Professional Disposal

Decontaminate Work Area & Equipment

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Syringol Gentiobioside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13436358?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Syringol-Gentiobioside
https://pubchem.ncbi.nlm.nih.gov/compound/Syringol-Gentiobioside
https://cdn.caymanchem.com/cdn/msds/34475m.pdf
https://www.fishersci.com/store/msds?partNumber=AC115591000&countryCode=US&language=en
https://www.benchchem.com/product/b13436358#syringol-gentiobioside-proper-disposal-procedures
https://www.benchchem.com/product/b13436358#syringol-gentiobioside-proper-disposal-procedures
https://www.benchchem.com/product/b13436358#syringol-gentiobioside-proper-disposal-procedures
https://www.benchchem.com/product/b13436358#syringol-gentiobioside-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13436358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13436358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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